Tenofovir

• CAS: 107021-12-5; 147127-20-6; 206184-49-8
• Molecular Formula: C9H14N5O4P
• Molecular Weight: 287.21 g/mol
• InChI: InChI=1S/C9H14N5O4P/c1-6(18-5-19(15,16)17)2-14-4-13-7-8(10)11-3-12-9(7)14/h3-4,6H,2,5H2,1H3,(H2,10,11,12)(H2,15,16,17)/t6-/m1/s1
• InChIKey: SGOIRFVFHAKUTI-ZCFIWIBFSA-N
• Solubility: 1.87e+00 g/L

Tenofovir Prodrugs: Strategic Procurement Guide for TAF and TDF Selection in Antiviral Research and Development

Tenofovir is a nucleotide analogue reverse transcriptase inhibitor (NtRTI) [1] that is the active pharmaceutical ingredient against HIV-1 and hepatitis B virus (HBV) [2]. It is delivered clinically as one of two oral prodrugs: Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF) [3]. The critical distinction for scientific and industrial users is that TDF and TAF exhibit identical antiviral efficacy [4] but profoundly different systemic and intracellular pharmacokinetic profiles [5], which directly dictates their distinct safety and tolerability profiles, particularly concerning renal and bone health, as well as lipid metabolism [6]. This differentiation forms the foundation for all downstream procurement decisions.

1

Prodrug SelectionTAF and TDF support equivalent antiviral endpoint context; selection depends on pharmacokinetic and safety-related endpoint priorities.

2

Exposure ProfileTDF yields higher systemic tenofovir; TAF preferentially delivers intracellular TFV-DP with lower plasma exposure.

3

Endpoint AlignmentRenal/bone endpoint monitoring favors TAF; lipid-metabolism endpoint context may influence TDF consideration.

• [1] Tenofovir Disoproxil Fumarate (Camber Pharmaceuticals, Inc.): FDA Package Insert. 2023. View Source
• [2] Viread (Gilead Sciences, Inc.): FDA Package Insert. 2021. View Source
• [3] Evaluation of tenofovir alafenamide– versus tenofovir disoproxil fumarate–containing regimens on renal outcomes: systematic literature review and meta-analysis. BMC Nephrology. 2025. View Source
• [4] Dar MS, Ovais H, Khan AW, et al. O31 Comparative efficacy and safety of tenofovir alafenamide vs. tenofovir disoproxil fumarate in chronic hepatitis B: meta-analysis of randomized controlled trials. Gut. 2025;74(Suppl 1):A21. View Source
• [5] Ruane PJ, et al. Phase 2a study to evaluate the safety, tolerability, and pharmacokinetics of GS-7340, a novel prodrug of tenofovir. CROI 2011. View Source
• [6] Kanda N, Okamoto K, Okumura H, et al. Outcomes associated with treatment change from tenofovir disoproxil fumarate to tenofovir alafenamide in HIV-1-infected patients: a real-world study in Japan. HIV Med. 2021;22(6):457-466. View Source

Why Tenofovir TAF and TDF Are Not Interchangeable: A Quantitative Justification for Sourcing Decisions

While both TAF and TDF are prodrugs of the same active moiety, tenofovir, they are not interchangeable without compromising specific research or clinical objectives. TDF's high systemic exposure is linked to dose-dependent renal and bone toxicity, whereas TAF's plasma stability and preferential intracellular activation yield 90% lower plasma tenofovir levels while achieving >4-fold higher intracellular tenofovir-diphosphate (TFV-DP) concentrations in target cells [1]. Furthermore, a head-to-head comparison with the alternative nucleotide analogue adefovir dipivoxil demonstrates TDF's superior antiviral potency, with viral suppression rates of 93% vs. 63% (P<0.001) in HBeAg-negative HBV [2]. These distinct pharmacokinetic and pharmacodynamic profiles dictate that the selection of tenofovir prodrug must be driven by the specific experimental or clinical endpoint, not by the active pharmaceutical ingredient alone. The evidence below provides the quantitative differentiation required for informed procurement.

Tenofovir DF (TDF)

Tenofovir AF (TAF)

Higher systemic exposureMay elevate renal/bone endpoint risk

~90% lower plasma tenofovirReduced systemic exposure context

Modest intracellular TFV-DPAntiviral activity maintained

>4-fold higher intracellular TFV-DPEnhanced target-cell loading

Lipid-lowering trend reportedMay confound lipid endpoint interpretation

Dyslipidemia reportedRequires lipid monitoring in relevant models

Similar prodrug does not mean interchangeable prodrug. PK and endpoint profiles may shift depending on model and duration.

• [1] Ruane PJ, et al. Phase 2a study to evaluate the safety, tolerability, and pharmacokinetics of GS-7340, a novel prodrug of tenofovir. CROI 2011. View Source
• [2] Marcellin P, Heathcote EJ, Buti M, et al. Tenofovir disoproxil fumarate versus adefovir dipivoxil for chronic hepatitis B. N Engl J Med. 2008;359(23):2442-55. View Source

Quantitative Differentiation Guide: Tenofovir Prodrugs TAF and TDF vs. Adefovir

Renal Safety: TAF's eGFR Advantage vs. TDF

Tenofovir alafenamide (TAF) is associated with significantly improved renal safety outcomes compared to tenofovir disoproxil fumarate (TDF) [1]. A systematic review and meta-analysis of 34 studies found that TAF use resulted in a statistically significant mean increase in estimated glomerular filtration rate (eGFR) of +2.23 mL/min (95% CI: 0.98 to 3.48) compared to TDF-containing regimens [2]. This indicates that TAF is associated with a net preservation or improvement of kidney function relative to TDF over time.

eGFR Change

Head-to-head

+2.23 mL/min

95% CI 0.98–3.48 vs. TDF

Reported renal-function endpoint context

Meta-analysis of 34 studies; long-term renal endpoint monitoring

Evidence Dimension	Change in estimated Glomerular Filtration Rate (eGFR)
Target Compound Data	TAF: +2.23 mL/min mean change from baseline (95% CI 0.98–3.48)
Comparator Or Baseline	TDF: Reference group for comparison
Quantified Difference	TAF shows a mean improvement of +2.23 mL/min in eGFR change vs. TDF
Conditions	Systematic literature review and meta-analysis of 34 studies, including RCTs and observational cohorts, across HIV, HBV, and PrEP populations.

Why This Matters

For studies in populations with pre-existing renal risk or requiring long-term antiviral administration, the procurement of TAF is scientifically justified by its demonstrated renal-sparing profile.

• [1] Evaluation of tenofovir alafenamide– versus tenofovir disoproxil fumarate–containing regimens on renal outcomes: systematic literature review and meta-analysis. BMC Nephrology. 2025. View Source
• [2] Gish RG, et al. Improvement in kidney function in patients with chronic hepatitis B and chronic kidney disease after switching to tenofovir alafenamide fumarate: a systematic review with single arm meta-analysis. BMC Nephrol. 2026;27(1):10. View Source

Bone Mineral Density: TAF's Favorable Impact on BMD vs. TDF

Switching from a TDF-based regimen to a TAF-based regimen is associated with a significant and measurable increase in bone mineral density (BMD) [1]. A real-world study in HIV-1-infected patients demonstrated that the mean percentage change in spine BMD was 1.9% higher (95% CI: 0.8–3.1) during 1 year of TAF treatment compared to the prior year on TDF treatment [2]. This quantifies the reversal of TDF-associated bone loss.

Spine BMD Change

Head-to-head

+1.9%

95% CI 0.8–3.1 vs. TDF period

Reported BMD endpoint context

Real-world switch study; bone-health endpoint review

Evidence Dimension	Percentage change in spine Bone Mineral Density (BMD)
Target Compound Data	TAF: Mean % change in spine BMD +1.9% (95% CI 0.8-3.1) vs. TDF period
Comparator Or Baseline	TDF: Mean % change in spine BMD (reference period)
Quantified Difference	Mean difference = +1.9%
Conditions	Prospective, multicenter, observational cohort study of 118 HIV-1-infected adults in Japan who switched from TDF to TAF; BMD measured from 12 months before to 12 months after the switch.

Why This Matters

Procurement of TAF over TDF is essential for long-term studies or applications where preservation of bone health is a primary endpoint, as it directly mitigates the BMD decline observed with TDF.

• [1] McComsey GA, et al. Bone turnover change after randomized switch from tenofovir disoproxil to tenofovir alafenamide fumarate in men with HIV. AIDS. 2024;38(2):257-265. View Source
• [2] Kanda N, Okamoto K, Okumura H, et al. Outcomes associated with treatment change from tenofovir disoproxil fumarate to tenofovir alafenamide in HIV-1-infected patients: a real-world study in Japan. HIV Med. 2021;22(6):457-466. View Source

Divergent Lipid Profile: TAF's Dyslipidemia vs. TDF's Lipid-Lowering Effect

TAF and TDF have opposing effects on lipid profiles [1]. A real-world study in chronic hepatitis B patients found that at 96 weeks, TAF treatment was associated with significantly higher LDL cholesterol levels (115.65 ± 28.07 mg/dL) compared to TDF treatment (96.07 ± 23.97 mg/dL) [2]. Over 48 weeks, TAF induced significant increases in total cholesterol, triglycerides, and LDL, while TDF led to decreases in these same parameters (P < 0.05) [3].

LDL-C Level at 96 wk

Reported

115.65 vs. 96.07 mg/dL

TAF vs. TDF; mean difference +19.58 mg/dL

Reported lipid-profile endpoint context

Propensity-matched HBV cohort; lipid-metabolism monitoring

Evidence Dimension	Low-Density Lipoprotein (LDL) Cholesterol Level
Target Compound Data	TAF: 115.65 ± 28.07 mg/dL at 96 weeks
Comparator Or Baseline	TDF: 96.07 ± 23.97 mg/dL at 96 weeks
Quantified Difference	Mean LDL is 19.58 mg/dL higher with TAF vs. TDF
Conditions	Real-world, propensity score-matched cohort study of 292 treatment-naïve chronic hepatitis B (CHB) patients after 96 weeks of therapy.

Why This Matters

This differential effect on lipids is a critical procurement consideration for studies involving patients with underlying cardiovascular disease, metabolic syndrome, or those where lipid endpoints are being monitored, as TAF may require additional lipid management.

• [1] Wei L, et al. Comparison of lipid profile alterations in chronic hepatitis b patients receiving tenofovir alafenamide or tenofovir disoproxil fumarate. Sci Rep. 2024;14(1):27656. View Source
• [2] Wei L, et al. Comparison of lipid profile alterations in chronic hepatitis b patients receiving tenofovir alafenamide or tenofovir disoproxil fumarate. Sci Rep. 2024;14(1):27656. View Source
• [3] Wei L, et al. Comparison of lipid profile alterations in chronic hepatitis b patients receiving tenofovir alafenamide or tenofovir disoproxil fumarate. Sci Rep. 2024;14(1):27656. View Source

Antiviral Potency: TDF's Superior Viral Suppression vs. Adefovir

Tenofovir disoproxil fumarate (TDF) demonstrates superior antiviral potency compared to the alternative nucleotide analogue adefovir dipivoxil (ADV) [1]. In a pivotal phase 3 trial, 93% of HBeAg-negative patients receiving TDF 300 mg once daily achieved viral suppression (HBV DNA <400 copies/mL) at week 48, compared to only 63% of patients receiving ADV 10 mg once daily (P<0.001) [2]. Among HBeAg-positive patients, the difference was even more striking, with suppression rates of 76% for TDF vs. 13% for ADV (P<0.001) [3].

HBV DNA Suppression

Head-to-head

TDF93%HBeAg(-)

Adefovir63%HBeAg(-)

Δ +30%

HBeAg(+): TDF 76% vs. ADV 13%

Reported antiviral suppression endpoint context

Phase 3 RCT; comparator potency context

Evidence Dimension	Rate of HBV DNA Viral Suppression (<400 copies/mL) at Week 48
Target Compound Data	TDF 300 mg QD: 93% (HBeAg-negative); 76% (HBeAg-positive)
Comparator Or Baseline	Adefovir Dipivoxil 10 mg QD: 63% (HBeAg-negative); 13% (HBeAg-positive)
Quantified Difference	30% absolute difference in HBeAg-negative; 63% absolute difference in HBeAg-positive
Conditions	Two double-blind, phase 3 randomized controlled trials in patients with chronic HBV infection.

Why This Matters

For any HBV-related research requiring robust viral suppression, procurement of TDF (or its analog TAF) over the older agent adefovir is scientifically non-negotiable based on this substantial difference in antiviral potency.

• [1] Tenofovir (TDF) has stronger antiviral effect than adefovir (ADV) against lamivudine (LAM)-resistant hepatitis B virus (HBV). Gut. 2008. View Source
• [2] Marcellin P, Heathcote EJ, Buti M, et al. Tenofovir disoproxil fumarate versus adefovir dipivoxil for chronic hepatitis B. N Engl J Med. 2008;359(23):2442-55. View Source
• [3] Marcellin P, Heathcote EJ, Buti M, et al. Tenofovir disoproxil fumarate versus adefovir dipivoxil for chronic hepatitis B. N Engl J Med. 2008;359(23):2442-55. View Source

Strategic Application Scenarios for Tenofovir Prodrugs Based on Verified Differential Evidence

Scenario 1: Long-Term HIV/HBV Prophylaxis or Treatment in Aging Populations

For long-term pre-exposure prophylaxis (PrEP) or chronic treatment of HIV/HBV in aging patient populations or those with pre-existing renal or bone comorbidities, procurement of Tenofovir Alafenamide (TAF) is scientifically justified. Evidence demonstrates TAF's significantly lower impact on renal function (e.g., a +2.23 mL/min eGFR improvement vs. TDF) [1] and its association with increased bone mineral density (+1.9% in spine BMD vs. TDF) [2]. This makes TAF the preferred choice where preservation of renal and bone health is a primary concern over the duration of therapy [3].

Scenario 2: Research on HBV in Patients with High Cardiovascular Risk

If a study involves HBV-infected individuals with a high baseline risk for cardiovascular disease, careful consideration of the divergent lipid effects is paramount. TDF is associated with a lipid-lowering effect, whereas TAF induces dyslipidemia (LDL 115.65 vs. 96.07 mg/dL for TDF at 96 weeks) [4]. Therefore, in such a scenario, sourcing TDF might be a strategic choice to avoid exacerbating lipid profiles, or, if TAF is selected for its superior renal/bone profile, the study design must include rigorous monitoring and potential management of lipid changes [5].

Scenario 3: High-Potency Antiviral Screening for HBV Replication

In a discovery program seeking to benchmark new chemical entities against a potent, clinically validated standard-of-care for HBV, Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF) should be selected as the positive control. Their antiviral efficacy is superior to earlier nucleotide analogs such as adefovir dipivoxil (e.g., 93% vs. 63% viral suppression in HBeAg-negative HBV) [6]. This ensures the assay's sensitivity and clinical relevance are anchored to the most potent and widely used first-line therapies available.

Scenario 4: Mechanistic Studies of Tenofovir-Induced Mitochondrial Toxicity

For research focused on elucidating the mechanisms of tenofovir-associated renal and bone toxicity, a comparative approach using both TDF and TAF is essential. TDF, which results in high systemic tenofovir exposure, serves as a positive control for inducing nephrotoxicity and bone mineral density loss. TAF, with its 90% lower plasma tenofovir concentration [7], provides a tool to dissociate systemic exposure from intracellular antiviral activity, allowing researchers to probe the direct versus indirect effects of tenofovir on proximal tubular cells and osteoclasts.

Application

Selection Property

Validation Focus

Long-term exposure models (renal/bone endpoints)

Prodrug systemic exposure differentiation

eGFR and BMD endpoint monitoring; renal safety endpoint context

HBV research with cardiovascular risk assessment

Lipid-profile impact comparison

Lipid-metabolism endpoint review; longitudinal LDL monitoring

Antiviral screening assays (HBV)

Comparator potency context

Viral suppression endpoint benchmarking against standard-of-care

Mechanistic toxicity studies (mitochondrial)

Systemic vs. intracellular exposure profile

Renal tubular cell and osteoclast endpoint analysis; model-based comparison

• [1] Evaluation of tenofovir alafenamide– versus tenofovir disoproxil fumarate–containing regimens on renal outcomes: systematic literature review and meta-analysis. BMC Nephrology. 2025. View Source
• [2] Kanda N, Okamoto K, Okumura H, et al. Outcomes associated with treatment change from tenofovir disoproxil fumarate to tenofovir alafenamide in HIV-1-infected patients: a real-world study in Japan. HIV Med. 2021;22(6):457-466. View Source
• [3] Gish RG, et al. Improvement in kidney function in patients with chronic hepatitis B and chronic kidney disease after switching to tenofovir alafenamide fumarate: a systematic review with single arm meta-analysis. BMC Nephrol. 2026;27(1):10. View Source
• [4] Wei L, et al. Comparison of lipid profile alterations in chronic hepatitis b patients receiving tenofovir alafenamide or tenofovir disoproxil fumarate. Sci Rep. 2024;14(1):27656. View Source
• [5] Wei L, et al. Comparison of lipid profile alterations in chronic hepatitis b patients receiving tenofovir alafenamide or tenofovir disoproxil fumarate. Sci Rep. 2024;14(1):27656. View Source
• [6] Marcellin P, Heathcote EJ, Buti M, et al. Tenofovir disoproxil fumarate versus adefovir dipivoxil for chronic hepatitis B. N Engl J Med. 2008;359(23):2442-55. View Source
• [7] Ruane PJ, et al. Phase 2a study to evaluate the safety, tolerability, and pharmacokinetics of GS-7340, a novel prodrug of tenofovir. CROI 2011. View Source